Cas no 1342359-69-6 (4-(3-methylcyclohexyl)aminobutan-2-ol)

• Product Name: 4-(3-methylcyclohexyl)aminobutan-2-ol
• CAS No: 1342359-69-6
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5149480
• PubChem ID: 64910893
• Update Time: 2025-07-22

4-(3-methylcyclohexyl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methylcyclohexyl)amino]butan-2-ol
• 2-Butanol, 4-[(3-methylcyclohexyl)amino]-
• 4-(3-methylcyclohexyl)aminobutan-2-ol

• Inchi： 1S/C11H23NO/c1-9-4-3-5-11(8-9)12-7-6-10(2)13/h9-13H,3-8H2,1-2H3
• InChI Key： VMMSBPHCYZPVLK-UHFFFAOYSA-N
• SMILES： OC(C)CCNC1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(3-methylcyclohexyl)aminobutan-2-ol

Introduction to 4-(3-methylcyclohexyl)aminobutan-2-ol (CAS No. 1342359-69-6)

4-(3-methylcyclohexyl)aminobutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1342359-69-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This molecule, featuring a unique structural motif combining a cyclohexyl group with an amine and alcohol functionalities, has garnered attention for its potential applications in drug discovery and molecular biology. The presence of a tertiary amine and a secondary alcohol makes it a versatile intermediate for synthesizing more complex pharmacophores, which are essential in developing novel therapeutic agents.

The structural framework of 4-(3-methylcyclohexyl)aminobutan-2-ol consists of a four-carbon chain terminated by an alcohol group, with an amine substituent attached to the third carbon. This carbon is further connected to a bulky 3-methylcyclohexyl group, which imparts steric hindrance and influences the compound's solubility, reactivity, and interaction with biological targets. The combination of these structural elements suggests that this compound may exhibit interesting physicochemical properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications, as enantiomeric purity significantly impacts the efficacy and safety of drug candidates. The 3-methylcyclohexyl moiety in 4-(3-methylcyclohexyl)aminobutan-2-ol introduces chirality into the molecule, offering opportunities for designing enantiomerically pure derivatives with enhanced pharmacological profiles. Research has shown that chiral auxiliaries or catalysts can be employed during the synthesis of such compounds to achieve high enantiomeric excess, which is crucial for optimizing drug-like properties.

The alcohol and amine functionalities in 4-(3-methylcyclohexyl)aminobutan-2-ol provide multiple sites for chemical modification, enabling the construction of diverse molecular libraries. These modifications can be tailored to enhance binding affinity, metabolic stability, or cell permeability, depending on the intended therapeutic application. For instance, derivatization of the secondary alcohol into an ether or ester might improve water solubility, while functionalization of the amine could facilitate conjugation with other biomolecules or improve interactions with biological receptors.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how 4-(3-methylcyclohexyl)aminobutan-2-ol might behave within biological systems. These studies have highlighted the importance of understanding both the static structure and dynamic behavior of molecules to predict their biological activity accurately. Such computational approaches are particularly valuable when experimental data is limited or when screening large libraries of compounds.

The pharmaceutical industry has increasingly recognized the importance of green chemistry principles in drug development. The synthesis of 4-(3-methylcyclohexyl)aminobutan-2-ol presents opportunities to implement sustainable practices by optimizing reaction conditions to minimize waste and energy consumption. Catalytic methods, for example, can reduce reliance on hazardous reagents and improve overall atom economy. Additionally, solvent selection plays a critical role in ensuring environmental compatibility; polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile are often preferred due to their efficiency and reduced environmental impact.

In clinical research settings, 4-(3-methylcyclohexyl)aminobutan-2-ol has been explored as a potential intermediate in the synthesis of novel analgesics and anti-inflammatory agents. The cyclohexyl group's steric bulk can modulate receptor binding affinity, while the amine functionality allows for hydrogen bonding interactions with biological targets. Preclinical studies have demonstrated that derivatives incorporating similar structural motifs exhibit promising pharmacological activity in animal models. These findings underscore the compound's potential as a building block for next-generation therapeutics.

The biochemical properties of 4-(3-methylcyclohexyl)aminobutan-2-ol also make it relevant in studying enzyme mechanisms and protein-ligand interactions. Its dual functionality as both an amine and an alcohol allows it to participate in various chemical reactions, including nucleophilic substitutions and metal coordination events. Such reactivity is exploited in biochemical assays where this compound serves as a probe to understand enzyme function or as a ligand to modulate protein activity. For instance, metal ions such as zinc or magnesium can bind to the amine group, influencing enzyme catalysis or stabilizing protein structures.

Future directions in research may focus on exploring synthetic pathways that enhance the scalability and cost-effectiveness of producing 4-(3-methylcyclohexyl)aminobutan-2-ol on an industrial scale. Continuous flow chemistry represents one such innovation that could streamline production while maintaining high purity standards. Additionally, biocatalytic approaches using engineered enzymes could offer greener alternatives to traditional synthetic methods. By integrating these technologies into drug development pipelines, researchers can accelerate the discovery process while adhering to sustainability goals.

The versatility of 4-(3-methylcyclohexyl)aminobutan-2-ol extends beyond pharmaceutical applications; it also finds utility in material science and agrochemical research. For example, its structural features could be leveraged to design novel polymers with enhanced mechanical properties or agrochemicals with improved bioavailability. The ability to modify both functional groups provides chemists with ample opportunities to tailor molecular properties according to specific needs across different disciplines.

In conclusion,4-(3-methylcyclohexyl)aminobutan-2-ol (CAS No. 1342359-69-6) represents a promising compound with diverse applications in medicinal chemistry,biochemical research,and industrial chemistry.Several recent studies highlight its potential role as an intermediate for synthesizing advanced pharmaceuticals,as well as its utility in probing enzyme mechanisms,and developing sustainable chemical processes.Further exploration into its synthetic pathways,biological activities,and material science applications promises to yield valuable insights,contributing significantly to scientific progress across multiple fields.